N-(2-Dimethylaminoethyl)-N-methylformamide
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Overview
Description
DMAEMF appears as a clear colorless liquid . It is less dense than water and insoluble in water. The vapors are heavier than air and corrosive to eyes and mucous membranes. When heated or contaminated, it may polymerize exothermically. If polymerization occurs inside a closed container, the container may rupture violently. During combustion, it produces toxic oxides of nitrogen. DMAEMF is toxic by skin absorption, ingestion, and inhalation. It finds applications in plastics and textiles .
Scientific Research Applications
pH- and Metal Ion-Sensitive Hydrogels
N-[2-(Dimethylamino)ethyl]-N-methylformamide: serves as a building block for designing smart hydrogels. These hydrogels can respond to environmental changes, such as pH and metal ion concentration. Researchers have synthesized polyampholyte hydrogels using a combination of monomers, including N-[2-(dimethylaminoethyl)acrylamide] (DMAEAAm), N,N-dimethylacrylamide (DMAAm), acrylic acid (AA), and 2-acrylamido-2-methyl-1-propanesulphonic acid (AMPS) . Let’s explore this further:
Polyvinyl Alcohol/Poly(2-(N,N′-dimethylamino)ethyl methacrylate) Hydrogels
Another exciting application involves combining N-[2-(dimethylamino)ethyl]-N-methylformamide with polyvinyl alcohol (PVA) to create mechanically strong hydrogels . Here’s how it works:
DNA Polyplex Formation
In the realm of gene delivery, N-[2-(dimethylamino)ethyl]-N-methylformamide plays a role in forming polyplexes for DNA delivery :
Mechanism of Action
Mode of Action
DACA acts as a non-selective agonist at most or all of the serotonin receptors . It interacts with its targets, causing changes in the cellular environment. As primarily a topoisomerase II poison, DACA acts to turn the enzyme into a DNA-damaging agent . As primarily topoisomerase II catalytic inhibitors, DACA acts to inhibit the segregation of daughter chromatids during anaphase .
Biochemical Pathways
It is known that it interacts with theserotonin receptors , which are involved in numerous biochemical pathways related to mood, cognition, and other neurological functions .
Action Environment
The action, efficacy, and stability of DACA can be influenced by various environmental factors. For instance, the pH and temperature-responsive behavior of DACA has been studied, showing controllable and reversible behavior at pH=1–12 and temperatures between 20–60 °C . This suggests that the compound’s action can be modulated by changes in the cellular environment .
properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-N-methylformamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O/c1-7(2)4-5-8(3)6-9/h6H,4-5H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSLBJRKWKVBRSQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN(C)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50299402 |
Source
|
Record name | N-(2-Dimethylaminoethyl)-N-methylformamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50299402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
105669-53-2 |
Source
|
Record name | N-(2-Dimethylaminoethyl)-N-methylformamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50299402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(2-Dimethylaminoethyl)-N-methylformamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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